3-Benzoyl-1,3-oxazolidin-2-one

• Molecular Formula: C10H9NO3
• Molecular Weight: 191.18g/mol
• IUPAC Name: 3-benzoyl-1,3-oxazolidin-2-one
• InChI: InChI=1S/C10H9NO3/c12-9(8-4-2-1-3-5-8)11-6-7-14-10(11)13/h1-5H,6-7H2
• InChI Key: AADJJQJZTYOSML-UHFFFAOYSA-N
• SMILES: C1COC(=O)N1C(=O)C2=CC=CC=C2

Description

3-Benzoyl-1,3-oxazolidin-2-one is a useful research compound. Its molecular formula is C10H9NO3 and its molecular weight is 191.18g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-oxazolidinone (4.68 g; 0.05 mol) in 1,2-dichlorethane (60 ml), there is added benzoyl chloride (5.6 ml, 0.05 mol) and triethylamine (7.0 ml; 0.05 mol), with stirring at ambient temperature for 30 mins. The solution is then concentrated at reduced pressure and ethyl acetate is added, thereafter it is filtered to remove the base hydrochloride; the filtrate is partly evaporated and diluted with n-heptane and the precipitated solid is removed by filtration. After washing with water and drying, it gives 3-benzoyl-2-oxazolidinone (5.94 g; 90%). From absolute ethanol it crystallizes in nacar scales with m.p. = 166°-170°C. A portion of the substance in ethanol, with a catalytic amount of sodium ethoxide at room temperature immediately gives ethyl benzoate and, with aniline, benzanilide.